5-bromo-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H17BrN2O3/c18-15-8-7-14(23-15)17(22)19-13-5-3-12(4-6-13)11-16(21)20-9-1-2-10-20/h3-8H,1-2,9-11H2,(H,19,22)
• InChI Key: OOXYVFQKGAMYOL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CC=C(C=C2)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C17H17BrN2O3
• Molecular Weight: 377.2 g/mol

Description

The compound “5-bromo-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}furan-2-carboxamide” is a complex organic molecule that contains several functional groups and structural features, including a pyrrolidine ring, a phenyl ring, a furan ring, and a carboxamide group. Pyrrolidine is a five-membered ring with one nitrogen atom and is widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

While specific synthesis methods for this compound are not available, the synthesis of similar compounds often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, phenyl ring, furan ring, and carboxamide group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Future Directions

The future directions for research into this compound could involve further exploration of its potential biological activities, as well as the development of new synthetic methods for its preparation.